1-tert-butyl-3-methyl-5-amino-1H-pyrazole-4-carbonitrile

• Molecular Formula: C9H14N4
• Molecular Weight: 178.23g/mol
• IUPAC Name: 5-amino-1-tert-butyl-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C9H14N4/c1-6-7(5-10)8(11)13(12-6)9(2,3)4/h11H2,1-4H3
• InChI Key: GKBHVBJQBYKUHL-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1C#N)N)C(C)(C)C

Description

1-tert-butyl-3-methyl-5-amino-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C9H14N4 and its molecular weight is 178.23g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 1-ethoxyethylidene malononitrile (68.0 g, 0.5 mol), tert-butylhydrazine hydrochloride (62.3 g, 0.5 mol) in ethanol (500 ml) was added triethylamine (70 ml, 0.5 mol). The reaction mixture was stirred at room temperature for 2 hours, cooled in an ice-bath and a solid was collected by filtration and was washed with ether. The mother liquor was concentrated and the solid residue was recrystallized from ethanol. The two solid fractions were combined and dried at 65° C. in high vacuum for 24 hours to afford 132 g of 1-tert-butyl-3-methyl-5-amino-1H-pyrazole-4-carbonitrile as a white solid which is contaminated with triethylamine hydrochloride (approximately 2/3 mol).